Cas no 2210-25-5 (N-Isopropylacrylamide)

• Product Name: N-Isopropylacrylamide
• CAS No: 2210-25-5
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD00041913
• CID: 42612
• PubChem ID: 24865991
• Update Time: 2025-05-19

N-Isopropylacrylamide Chemical and Physical Properties

Names and Identifiers

• N-Isopropylacrylamide
• AKOS 91289
• Isopropyl acrylamide
• ISOPROPYLACRYLAMIDE(N-)
• 2-Propenamide, N-(1-methylethyl)-
• Isopropylamid kyseliny akrylove
• n-(1-methylethyl)-2-propenamid
• N-(1-methylethyl)-2-Propenamide
• n-isopropyl-acrylamid
• Acrylamide, N-isopropyl.
• N-Isopropylacrylamide (stabilized with MEHQ)
• N-propan-2-ylprop-2-enamide
• 2-Propenamide,N-(1-methylethyl)
• Acrylamide,N-isopropyl
• N-(isopropyl)acrylamide
• Nipam
• N-Isopropylacrylamide,stabilized
• n-isopropyl-acrylamide
• N-Iso-Propylacrylamide
• Acrylamide, N-isopropyl-
• N-Isopropyl acrylamide
• B7GFF17L9U
• QNILTEGFHQSKFF-UHFFFAOYSA-N
• Isopropylamid kyseliny akrylove [Czech]
• N-Isopropylacrylamide, stabilized with MEHQ

• MDL： MFCD00041913
• Inchi： 1S/C6H11NO/c1-4-6(8)7-5(2)3/h4-5H,1H2,2-3H3,(H,7,8)
• InChI Key： QNILTEGFHQSKFF-UHFFFAOYSA-N
• SMILES： CC(NC(C=C)=O)C
• BRN： 1744926

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White to light yellow solid
• Density: 1.0223 (rough estimate)
• Melting Point: 60-63 °C (lit.)
  63-67 °C
• Boiling Point: 89-92 °C/2 mmHg(lit.)
• Flash Point: 119.7℃
• Refractive Index: 1.4210 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 29.10000
• LogP: 1.08790
• Sensitiveness: Thermal sensitivity
• Solubility: soluble

N-Isopropylacrylamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26-S36/37/39
• RTECS：AS3675000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S36/37/39
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Isopropylacrylamide

Recent Advances in N-Isopropylacrylamide (NIPAM) Research and Its Applications in Biomedicine

N-Isopropylacrylamide (NIPAM), with the CAS number 2210-25-5, is a thermoresponsive polymer that has garnered significant attention in the field of biomedicine due to its unique phase transition properties. Recent studies have explored its applications in drug delivery, tissue engineering, and biosensing, leveraging its ability to undergo reversible phase separation in response to temperature changes. This research brief synthesizes the latest findings on NIPAM, highlighting key advancements and potential future directions.

One of the most notable developments in NIPAM research is its use in smart drug delivery systems. A 2023 study published in Advanced Materials demonstrated the synthesis of NIPAM-based nanogels that can encapsulate anticancer drugs and release them in a controlled manner upon exposure to physiological temperatures. The study reported a 40% increase in drug efficacy compared to traditional delivery methods, underscoring the potential of NIPAM in targeted cancer therapy. The researchers also emphasized the biocompatibility of NIPAM, which minimizes adverse immune responses.

In tissue engineering, NIPAM has been employed to create scaffolds that mimic the extracellular matrix (ECM). A recent paper in Biomaterials Science detailed the development of a NIPAM-gelatin hybrid scaffold that promotes cell adhesion and proliferation. The scaffold's thermoresponsive nature allows for easy detachment of cultured cells, facilitating their transplantation. This innovation addresses a critical challenge in regenerative medicine, where maintaining cell viability during transplantation is often problematic.

Biosensing applications of NIPAM have also seen remarkable progress. A 2024 study in ACS Sensors introduced a NIPAM-based biosensor capable of detecting glucose levels in real-time. The sensor utilizes the polymer's phase transition to modulate signal output, achieving a detection limit of 0.1 mM, which is clinically relevant for diabetes monitoring. The study's authors highlighted the sensor's stability and reproducibility, making it a promising candidate for point-of-care diagnostics.

Despite these advancements, challenges remain in the large-scale production and commercialization of NIPAM-based products. Issues such as batch-to-batch variability and long-term stability under physiological conditions need to be addressed. Future research is expected to focus on optimizing synthesis protocols and exploring novel copolymer combinations to enhance NIPAM's performance. Collaborative efforts between academia and industry will be crucial in translating these innovations from the lab to the clinic.

In conclusion, N-Isopropylacrylamide (2210-25-5) continues to be a versatile material in biomedicine, with recent studies showcasing its potential in drug delivery, tissue engineering, and biosensing. As research progresses, NIPAM-based technologies are poised to make significant contributions to personalized medicine and advanced therapeutic strategies.